Cas no 92437-29-1 (1-Benzylquinazolin-4(1H)-one)

• Product Name: 1-Benzylquinazolin-4(1H)-one
• CAS No: 92437-29-1
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 3167414
• PubChem ID: 563532
• Update Time: 2025-06-09

1-Benzylquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-1,4-DIHYDRO-4-OXOQUINAZOLINE
• VMGQQUFKLFUSDE-UHFFFAOYSA-N
• 1-Benzyl-4(1H)-quinazolinone #
• 1-benzyl-1,4-dihydroquinazolin-4-one
• 92437-29-1
• 1-Benzylquinazolin-4(1H)-one

• Inchi： 1S/C15H12N2O/c18-15-13-8-4-5-9-14(13)17(11-16-15)10-12-6-2-1-3-7-12/h1-9,11H,10H2
• InChI Key： VMGQQUFKLFUSDE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N(C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 236.094963011Da
• Monoisotopic Mass: 236.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 1-Benzylquinazolin-4(1H)-one

Recent Advances in the Study of 1-Benzylquinazolin-4(1H)-one (CAS: 92437-29-1): A Promising Scaffold in Medicinal Chemistry

1-Benzylquinazolin-4(1H)-one (CAS: 92437-29-1) has emerged as a significant scaffold in medicinal chemistry due to its versatile pharmacological properties. Recent studies have highlighted its potential as a core structure for developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry explored the anticancer potential of 1-Benzylquinazolin-4(1H)-one derivatives. The researchers designed and synthesized a series of analogs, evaluating their efficacy against a panel of cancer cell lines. Notably, compound 92437-29-1 exhibited potent inhibitory activity against breast cancer cells (MCF-7) with an IC50 value of 2.3 µM, suggesting its potential as a lead compound for further optimization. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, supported by increased caspase-3/7 activity and mitochondrial membrane depolarization.

In the context of infectious diseases, a recent Bioorganic & Medicinal Chemistry Letters article (2024) reported the antimicrobial properties of 1-Benzylquinazolin-4(1H)-one derivatives. The study identified several analogs with broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The lead compound demonstrated a minimum inhibitory concentration (MIC) of 4 µg/mL, comparable to standard antibiotics. Molecular docking studies suggested that these derivatives interfere with bacterial DNA gyrase, providing a plausible mechanism of action.

Another groundbreaking study in ACS Chemical Neuroscience (2023) investigated the neuroprotective effects of 1-Benzylquinazolin-4(1H)-one derivatives in models of Alzheimer's disease. The researchers found that specific modifications to the quinazolinone core enhanced blood-brain barrier permeability and improved cognitive function in transgenic mouse models. These findings open new avenues for developing small-molecule therapeutics targeting neurodegenerative diseases.

The synthetic accessibility of 1-Benzylquinazolin-4(1H)-one has also been a focus of recent research. A 2024 Organic Process Research & Development paper described a scalable, green chemistry approach to synthesizing this scaffold with improved yield (78%) and reduced environmental impact. This advancement addresses previous challenges in large-scale production, facilitating further pharmacological exploration of this promising compound class.

In conclusion, recent studies underscore the therapeutic potential of 1-Benzylquinazolin-4(1H)-one (92437-29-1) across multiple disease areas. Its structural versatility allows for diverse modifications, enabling researchers to fine-tune pharmacological properties. Future research directions include structure-activity relationship studies to optimize potency and selectivity, as well as preclinical evaluation of lead compounds. The accumulating evidence positions this scaffold as a valuable tool in drug discovery pipelines.